4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-[(3-chlorophenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C18H19Cl2N3O/c19-15-5-3-4-14(12-15)13-22-8-10-23(11-9-22)18(24)21-17-7-2-1-6-16(17)20/h1-7,12H,8-11,13H2,(H,21,24)
• InChI Key: OQPMPWWNDYZFED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H19Cl2N3O
• Molecular Weight: 364.3 g/mol

Description

4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as CCPA and is a piperazine derivative. It has been found to exhibit various biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide is not fully understood. However, it has been suggested to act as a partial agonist at the 5-HT1A receptor and a dopamine D2 receptor antagonist. This dual mechanism of action is thought to contribute to its antipsychotic, antidepressant, and anxiolytic effects. CCPA has also been reported to increase the release of dopamine and serotonin in the brain, which may further contribute to its therapeutic properties.
Biochemical and Physiological Effects
CCPA has been found to exhibit several biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in the growth and survival of neurons. This increase in BDNF levels has been suggested to contribute to its antidepressant and anxiolytic effects. CCPA has also been shown to reduce the levels of corticotropin-releasing hormone (CRH), which is a hormone involved in the stress response. This reduction in CRH levels may further contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide in lab experiments is its ability to modulate the serotonergic and dopaminergic systems in the brain, which are involved in several psychiatric disorders. CCPA has also been reported to have a high affinity for the 5-HT1A receptor, which is a target for several psychiatric drugs. However, one of the limitations of using CCPA in lab experiments is its potential toxicity. Several studies have reported its cytotoxic effects on various cell lines.

Future Directions

There are several future directions for research on 4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide. One of the areas of interest is its potential use as a therapeutic agent for psychiatric disorders such as depression, anxiety, and schizophrenia. Further studies are needed to fully understand its mechanism of action and its potential side effects. Another area of interest is the development of novel derivatives of CCPA with improved efficacy and reduced toxicity. Additionally, studies on the pharmacokinetics and pharmacodynamics of CCPA are needed to determine its optimal dosage and administration route.

Synthesis Methods

The synthesis of 4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide involves the reaction between 3-chlorobenzylamine and 2-chlorobenzoyl chloride in the presence of triethylamine and dichloromethane. The reaction mixture is then heated, and the resulting product is purified using column chromatography. This method has been reported to yield high purity and good yield of the final product.

Scientific Research Applications

4-(3-chlorobenzyl)-N-(2-chlorophenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects. Several studies have reported its ability to modulate the serotonergic and dopaminergic systems in the brain, which are involved in the regulation of mood, behavior, and cognition. CCPA has also been shown to have a high affinity for the 5-HT1A receptor, which is a target for several psychiatric disorders.